Cas no 23497-43-0 (5-allyl-4-chloro-6-methyl-pyrimidin-2-ylamine)

• Product Name: 5-allyl-4-chloro-6-methyl-pyrimidin-2-ylamine
• CAS No: 23497-43-0
• MF: C₈H₁₀ClN₃
• MW: 183.638100147247
• MDL: MFCD06589798
• CID: 2144732
• PubChem ID: 3154200
• Update Time: 2025-04-21

5-allyl-4-chloro-6-methyl-pyrimidin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-allyl-4-chloro-6-methyl-pyrimidin-2-ylamine
• CS-0336298
• 4-chloro-6-methyl-5-prop-2-enylpyrimidin-2-amine
• 5-Allyl-4-chloro-6-methylpyrimidin-2-amine
• DB-368232
• SCHEMBL9287278
• YAA49743
• 4-chloro-6-methyl-5-(prop-2-en-1-yl)pyrimidin-2-amine
• 23497-43-0
• SB55799
• AKOS000300526

• MDL： MFCD06589798
• Inchi： 1S/C8H10ClN3/c1-3-4-6-5(2)11-8(10)12-7(6)9/h3H,1,4H2,2H3,(H2,10,11,12)
• InChI Key： YNTBOVDPQBPDRF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NC(N)=N1)CC=C

Computed Properties

• Exact Mass: 183.0563250g/mol
• Monoisotopic Mass: 183.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

5-allyl-4-chloro-6-methyl-pyrimidin-2-ylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT